Cas no 21598-06-1 (5-Hydroxyindole-2-carboxylic acid)

5-Hydroxyindole-2-carboxylic acid Properties

Names and Identifiers

• 5-Hydroxy-1H-indole-2-carboxylic acid
• 5-Hydroxyindole-2-carboxylic acid
• 5-HYDROXY-2-INDOLECARBOXYLIC ACID
• 2-carboxy-5-hydroxyindole
• 5-hydroxy-1H-indolecarboxylic acid
• 5-hydroxy-2-carboxyindole
• NSC 117338
• BIMHWDJKNOMNLD-UHFFFAOYSA-N
• 5-Hydroxyindole-2-carboxylicacid
• NSC117338
• zlchem 754
• PubChem1716
• Oprea1_412252
• cid_88958
• BDBM41958
• ZLD0211
• 5-hydroxy-indole-2-carboxylic acid
• EBD32027
• 5-Hydroxyindole -2-carb
• Z2894427530
• 21598-06-1
• CHEMBL1368373
• 5-Hydroxy-1H-2-indolecarboxylic acid
• EN300-380953
• A4642
• DTXSID50175959
• 5-HO-ICA
• UNII-5XP5R85YFD
• 1H-Indole-2-carboxylic acid, 5-hydroxy-
• F1920-0039
• FT-0620487
• 5-Hydroxyindole-2-carboxylic acid hemihydrate
• MFCD00005615
• CS-W017375
• 5XP5R85YFD
• AC-22683
• SCHEMBL61386
• CHEBI:167509
• H-6310
• NS00021853
• 5-Hydroxyindole-2-carboxylic acid, 98%
• 5-Hydroxy-1H-indole-2-carboxylic acid #
• SY039818
• 45542C1F-1243-4363-9F29-ED2B251C6D36
• AMY31765
• 5-oxidanyl-1H-indole-2-carboxylic acid
• NSC-117338
• LH0055
• AKOS002664591
• GS-6045
• EINECS 244-468-6
• Indole-2-carboxylic acid, 5-hydroxy-
• H-6300
• STK530105
• 5-Hydroxy-1H-indole-2-carboxylic acid; 5-Hydroxyindole-2-carboxylic acid; NSC 117338;
• DTXCID7098450
• DB-012185
• +Expand

• MDL： MFCD00005615
• InChIKey： BIMHWDJKNOMNLD-UHFFFAOYSA-N
• Inchi： 1S/C9H7NO3/c11-6-1-2-7-5(3-6)4-8(10-7)9(12)13/h1-4,10-11H,(H,12,13)
• SMILES： O([H])C1C([H])=C([H])C2=C(C=1[H])C([H])=C(C(=O)O[H])N2[H]
• BRN： 153214

Computed Properties

• Exact Mass: 177.04300
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Rotatable Bond Count: 1
• Monoisotopic Mass: 177.043
• Heavy Atom Count: 13
• Complexity: 219
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 2
• Tautomer Count: 15
• Surface Charge: 0
• Topological Polar Surface Area: 73.3

Experimental Properties

• LogP: 1.57170
• PSA: 73.32000
• Refractive Index: 1.5200 (estimate)
• Boiling Point: 309.06°C (rough estimate)
• Melting Point: 249 °C (dec.) (lit.)
• Flash Point: 263.1 °C
• Solubility: chloroform/ethanol (1:1): soluble50mg/mL, clear to slightly hazy, yellow to brown
• Color/Form: White crystalline powder
• Solubility: Not determined
• Density: 1.3312 (rough estimate)

5-Hydroxyindole-2-carboxylic acid Security Information

• Symbol: GHS07
• WGK Germany：3
• Safety Term：S26;S36/37/39
• Safety Instruction： S26-S36-S36/37/39
• Risk Phrases：R21/22; R36/37/38
• Dangerous goods sign： Xi
• Hazardous Material transportation number：NONH for all modes of transport
• Hazard Statement： H315,H319,H335
• Warning Statement： P261,P305+P351+P338
• Storage Condition：Cold storage (+4 ° C)
• Risk Phrases： 36/37/38
• Signal Word：Warning

5-Hydroxyindole-2-carboxylic acid Customs Data

• HS CODE：2933990090
• Customs Data：

  China Customs Code:

  2933990090

  Overview:

  2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

  Declaration elements:

  Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

  Summary:

  2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

Related Categories

• Other Chemical Reagents